Cas no 86211-49-6 (2-Amino-N-benzyl-2-phenylacetamide)

• Product Name: 2-Amino-N-benzyl-2-phenylacetamide
• CAS No: 86211-49-6
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 4778425
• PubChem ID: 13328815
• Update Time: 2025-11-03

2-Amino-N-benzyl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-benzyl-2-phenylacetamide
• 2-Amino-N-benzyl-2-phenyl-acetamide
• Z124321456
• 2-Amino-N-benzyl-2-phenylacetamide

• Inchi： 1S/C15H16N2O/c16-14(13-9-5-2-6-10-13)15(18)17-11-12-7-3-1-4-8-12/h1-10,14H,11,16H2,(H,17,18)
• InChI Key： ANPFFDAQFQPIHE-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)N)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1

Additional information on 2-Amino-N-benzyl-2-phenylacetamide

Recent Advances in the Study of 2-Amino-N-benzyl-2-phenylacetamide (CAS: 86211-49-6)

2-Amino-N-benzyl-2-phenylacetamide (CAS: 86211-49-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of neurological disorders and cancer research. This research brief aims to summarize the latest findings and highlight the compound's potential as a lead molecule for drug development.

One of the key advancements in the study of 2-Amino-N-benzyl-2-phenylacetamide is its improved synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from readily available precursors. The optimized protocol not only increases the yield but also reduces the formation of by-products, making it more suitable for large-scale applications. This development is crucial for further pharmacological studies and potential commercialization.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2-Amino-N-benzyl-2-phenylacetamide exhibits promising neuroprotective effects. Specifically, it has been shown to modulate key signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential. These findings are supported by detailed mechanistic studies, which reveal its interaction with specific molecular targets.

Additionally, 2-Amino-N-benzyl-2-phenylacetamide has been investigated for its anti-cancer properties. Preliminary studies indicate that it can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's unique chemical structure allows it to interfere with cancer cell proliferation and survival mechanisms, offering a new avenue for targeted therapy. Ongoing research is focused on identifying the precise molecular targets and optimizing its efficacy and safety profile.

Despite these promising results, challenges remain in the development of 2-Amino-N-benzyl-2-phenylacetamide as a therapeutic agent. Issues such as pharmacokinetics, toxicity, and formulation need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 2-Amino-N-benzyl-2-phenylacetamide (CAS: 86211-49-6) represents a promising candidate for drug development, with potential applications in neurology and oncology. The recent advancements in its synthesis and biological evaluation underscore its therapeutic value. Continued research and development efforts will be critical to fully realize its potential and bring it closer to clinical application.